2-phenyl-3-thioxo-2,3,10,10a-tetrahydroimidazo[1,5-b]isoquinolin-1(5H)-one

• IUPAC Name: 2-phenyl-3-sulfanylidene-10,10a-dihydro-5H-imidazo[1,5-b]isoquinolin-1-one
• InChI: InChI=1S/C17H14N2OS/c20-16-15-10-12-6-4-5-7-13(12)11-18(15)17(21)19(16)14-8-2-1-3-9-14/h1-9,15H,10-11H2
• InChI Key: ZOJHMHHALRFRQE-UHFFFAOYSA-N
• Canonical SMILES: C1C2C(=O)N(C(=S)N2CC3=CC=CC=C31)C4=CC=CC=C4
• Molecular Formula: C17H14N2OS
• Molecular Weight: 294.4 g/mol

Description

2-phenyl-3-thioxo-2,3,10,10a-tetrahydroimidazo[1,5-b]isoquinolin-1(5H)-one, also known as PTTI, is a heterocyclic compound that has been widely studied for its potential therapeutic applications. PTTI belongs to the class of isoquinolinones and has been synthesized using various methods.

Scientific Research Applications

Antitumor Activity

Research has demonstrated the potential of derivatives related to 2-phenyl-3-thioxo-2,3,10,10a-tetrahydroimidazo[1,5-b]isoquinolin-1(5H)-one in antitumor applications. A study reports on the antitumor activity of 5-aryl-2,3-dihydroimidazo[2,1-a]isoquinolines, which are structurally related, showing cytotoxicity against tumor cell lines and effectiveness in mouse models of cancer, leading to one compound's advancement to clinical trials (Houlihan et al., 1995).

Antimicrobial and Anti-inflammatory Activities

Compounds with a thioxoquinazolinone structure, resembling the core of the targeted compound, have been synthesized and evaluated for antimicrobial, antihelminthic, analgesic, and anti-inflammatory activities. Certain derivatives demonstrated significant biological activities, highlighting the potential of such structures in developing new therapeutic agents (Lakshmi et al., 2015).

Synthetic Routes and Chemical Properties

The synthesis and chemical properties of related structures, such as benzimidazo[2,1-a]isoquinolin-6(5H)-ones, have been extensively studied. These works detail various synthetic routes and highlight the structural uniqueness and wide application of these tetracyclic N-heterocycles in pharmaceuticals and functional materials, offering insights into similar compounds' synthetic adaptability and application breadth (Kang et al., 2021).

Luminescent Properties and Materials Science

The exploration of luminescent properties in related 5,6-dihydroimidazo[2,1-a]isoquinolines through photoredox reactions highlights the potential of these compounds in materials science, particularly in developing blue OLED devices. This research demonstrates the broader applicability of such structures beyond pharmaceuticals, into areas such as electronics and photonics (Wang et al., 2021).